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Abstract
This technical guide provides a comprehensive overview of 3,4-diethylhexane, a branched-

chain alkane. The document covers its fundamental chemical and physical properties, detailed

protocols for its chemical synthesis, and an analysis of its spectroscopic signatures. All

quantitative data is presented in structured tables for clarity and comparative analysis.

Furthermore, logical and experimental workflows are illustrated using Graphviz diagrams to

provide a clear visual representation of key processes. This guide is intended to serve as a

core reference for professionals in chemical research and development.

Core Chemical Identity and Properties
3,4-Diethylhexane is a saturated hydrocarbon and a structural isomer of decane.[1] Its

structure consists of a six-carbon hexane backbone with ethyl groups substituted at the third

and fourth carbon positions.[2] This branching influences its physical properties, such as boiling

and melting points, when compared to its straight-chain counterpart, n-decane.[1]

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b099930?utm_src=pdf-interest
https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3_4-diethyl
http://www.adichemistry.com/organic/namedreactions/wurtz/wurtz-reaction-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3_4-diethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 3,4-diethylhexane[1][3]

CAS Number 19398-77-7[3][4]

Molecular Formula C₁₀H₂₂[4][5][6]

Molecular Weight 142.28 g/mol [3][5][6]

SMILES CCC(CC)C(CC)CC[3][5]

InChI Key VBZCRMTUDYIWIH-UHFFFAOYSA-N[3][4][5]

Physical and Chemical Properties
The physicochemical properties of 3,4-diethylhexane are summarized below. These properties

are critical for its application in various industrial and laboratory settings, including its use as a

solvent or a component in fuel and lubricants.[6]

Property Value

Melting Point -53.99 °C[6][7]

Boiling Point 162 °C[6][7]

Density 0.75 g/cm³[6][7]

Refractive Index 1.4190 - 1.4210[6][7]

Vapor Pressure 2.81 mmHg at 25°C[6]

Flash Point 85.8 °C[6]

Appearance Colorless liquid[6][7]

IUPAC Nomenclature Logic
The systematic name '3,4-diethylhexane' is derived following the IUPAC rules for naming

organic compounds. The process involves identifying the longest continuous carbon chain,

numbering it to give the substituents the lowest possible locants, and naming the substituents.
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Start with the chemical structure

Identify the longest continuous carbon chain
(Parent Chain)

Result: 6 carbons = 'hexane'

Number the parent chain from the end that
gives the substituents the lowest locants

Numbering from left or right gives substituents
on carbons 3 and 4

Identify the substituent groups attached
to the parent chain

Result: Two 'ethyl' groups (C2H5)

Specify the location of each substituent
using the carbon number

Result: One ethyl at C3, one ethyl at C4

Combine the names: Use prefixes (di-, tri-)
for multiple identical substituents

Final Name: 3,4-diethylhexane

Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name 3,4-diethylhexane.
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Synthesis of 3,4-Diethylhexane
While several synthetic routes can produce branched alkanes, specific high-yield protocols for

3,4-diethylhexane are not extensively documented. However, its synthesis can be reliably

achieved through established organometallic reactions. Below are detailed protocols for two

such methods.

Method 1: Synthesis via Wurtz Reaction
The Wurtz reaction is a coupling method where two alkyl halides react with sodium metal to

form a higher alkane.[8] For 3,4-diethylhexane, this involves the dimerization of a 3-

halopentane.

Experimental Protocol:

Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a

reflux condenser, a mechanical stirrer, and a dropping funnel. Ensure all glassware is flame-

dried and the system is maintained under an inert atmosphere (e.g., nitrogen or argon).

Reagent Preparation: Place sodium metal (4.6 g, 0.2 mol), cut into small pieces, into the

flask containing 100 mL of anhydrous diethyl ether.

Reaction Initiation: Add a solution of 3-bromopentane (30.2 g, 0.2 mol) in 50 mL of

anhydrous diethyl ether to the dropping funnel. Add a small amount (approx. 2 mL) of the 3-

bromopentane solution to the flask to initiate the reaction. The start of the reaction is

indicated by the solution turning cloudy.

Reaction Execution: Once initiated, add the remaining 3-bromopentane solution dropwise

over 1 hour while stirring vigorously. The heat generated should be sufficient to maintain a

gentle reflux of the ether.

Completion and Workup: After the addition is complete, continue to stir and reflux the mixture

for an additional 2 hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture in an ice bath. Cautiously add ethanol dropwise to

decompose any unreacted sodium, followed by the slow addition of distilled water.
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Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Wash the

organic layer sequentially with 50 mL of water, 50 mL of 5% HCl, and finally 50 mL of brine.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter the solution and remove the diethyl ether by rotary evaporation. The crude product is

then purified by fractional distillation to yield 3,4-diethylhexane.

Method 2: Synthesis via Grignard Reagent Coupling
This method involves the formation of a Grignard reagent from 3-halopentane, which then acts

as a nucleophile to attack another molecule of 3-halopentane. This is a versatile method for

forming C-C bonds.[9]
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Step 1: Grignard Reagent Formation

Step 2: Coupling Reaction

Step 3: Workup & Purification

3-Bromopentane + Mg turnings
in anhydrous Diethyl Ether

Reflux

Formation of 3-Pentylmagnesium bromide
(Grignard Reagent)

Add 3-Bromopentane dropwise
to Grignard Reagent solution

Nucleophilic Attack (SN2-like)

Formation of 3,4-Diethylhexane
and MgBr2

Quench with aq. NH4Cl

Liquid-Liquid Extraction

Dry organic phase (e.g., MgSO4)

Fractional Distillation

Pure 3,4-Diethylhexane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3,4-diethylhexane via Grignard coupling.
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Experimental Protocol:

Apparatus Setup: Use the same flame-dried, inert-atmosphere setup as described for the

Wurtz reaction.

Grignard Reagent Formation: Place magnesium turnings (2.9 g, 0.12 mol) in the flask with

50 mL of anhydrous diethyl ether. Add a solution of 3-bromopentane (15.1 g, 0.1 mol) in 40

mL of anhydrous diethyl ether to the dropping funnel. Add a small portion of the bromide

solution to initiate the reaction (a crystal of iodine can be added if initiation is slow). Once

started, add the remaining solution dropwise to maintain a steady reflux. After addition, reflux

for another 30 minutes to ensure complete formation of 3-pentylmagnesium bromide.

Coupling Reaction: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

Prepare a separate solution of 3-bromopentane (15.1 g, 0.1 mol) in 40 mL of anhydrous

diethyl ether and add it to the dropping funnel. Add this solution dropwise to the stirred

Grignard reagent over 1 hour.

Completion and Workup: After the addition, allow the mixture to warm to room temperature

and then gently reflux for 2 hours.

Quenching and Extraction: Cool the flask in an ice bath and slowly add 50 mL of saturated

aqueous ammonium chloride (NH₄Cl) solution to quench the reaction. Transfer the mixture to

a separatory funnel, separate the ether layer, and extract the aqueous layer with an

additional 20 mL of diethyl ether.

Washing and Drying: Combine the organic layers and wash with 50 mL of water, followed by

50 mL of brine. Dry the solution over anhydrous sodium sulfate (Na₂SO₄).

Purification: Filter the drying agent and remove the solvent via rotary evaporation. Purify the

resulting crude liquid by fractional distillation to obtain pure 3,4-diethylhexane.

Spectroscopic and Analytical Data
Characterization of 3,4-diethylhexane relies on standard analytical techniques, including mass

spectrometry and NMR.

Spectroscopic Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Data / Observations

Mass Spec. (EI)

Molecular Ion (M⁺): m/z 142. Key Fragments:

m/z 113 ([M-C₂H₅]⁺), 85 ([M-C₄H₉]⁺), 71, 57, 43,

29. The top peak is often observed at m/z 70.[1]

¹H NMR

Complex overlapping signals in the alkane

region (approx. 0.8-1.4 ppm). Expected signals

would include a triplet for the methyl protons (-

CH₃) and multiplets for the methylene (-CH₂-)

and methine (-CH-) protons.[10]

¹³C NMR

Expected signals for the four unique carbon

environments: one for the methyl carbons, two

for the non-equivalent methylene carbons, and

one for the methine carbons.

GC Retention Index
Kovats Retention Index (Standard non-polar

column): ~937 - 954[1]

Applications and Safety
Industrial and Research Applications

Chemical Intermediate: Used as a starting material or intermediate for the synthesis of other

organic compounds.[6]

Fuel Component: Its properties as a branched alkane make it a potential component in fuel

formulations, such as gasoline.[6]

Lubricant Base Oil: Can be used in the production of lubricants.[6]

Solvent: Functions as a nonpolar solvent in various industrial processes.[6]

Safety and Handling
Hazards: 3,4-Diethylhexane is a flammable liquid and vapor. It may be fatal if swallowed

and enters the airways (aspiration hazard).[3]
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Handling: Handle with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood.

Keep away from heat, sparks, and open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexane, 3,4-diethyl- | C10H22 | CID 88038 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. adichemistry.com [adichemistry.com]

3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]

4. chem.libretexts.org [chem.libretexts.org]

5. benchchem.com [benchchem.com]

6. Wurtz Reaction [organic-chemistry.org]

7. chemguide.co.uk [chemguide.co.uk]

8. Wurtz reaction - Wikipedia [en.wikipedia.org]

9. chem.libretexts.org [chem.libretexts.org]

10. 3,4-DIETHYLHEXANE(19398-77-7) 1H NMR spectrum [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-Diethylhexane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099930#3-4-diethylhexane-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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